Cas no 1019505-22-6 (1-(5-methylthiophen-2-yl)ethyl(pentan-3-yl)amine)

• Product Name: 1-(5-methylthiophen-2-yl)ethyl(pentan-3-yl)amine
• CAS No: 1019505-22-6
• MF: C₁₂H₂₁NS
• MW: 211.366842031479
• CID: 5229882
• PubChem ID: 43190509
• Update Time: 2026-03-07

1-(5-methylthiophen-2-yl)ethyl(pentan-3-yl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-(1-ethylpropyl)-α,5-dimethyl-
• 1-(5-methylthiophen-2-yl)ethyl(pentan-3-yl)amine

• Inchi： 1S/C12H21NS/c1-5-11(6-2)13-10(4)12-8-7-9(3)14-12/h7-8,10-11,13H,5-6H2,1-4H3
• InChI Key： DZPHJMNFYFQVES-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)S1)(C)NC(CC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(5-methylthiophen-2-yl)ethyl(pentan-3-yl)amine

Professional Introduction to 1-(5-methylthiophen-2-yl)ethyl(pentan-3-yl)amine (CAS No. 1019505-22-6)

1-(5-methylthiophen-2-yl)ethyl(pentan-3-yl)amine, a compound with the CAS number 1019505-22-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this amine derivative incorporates a thiophene ring system, which is a well-documented motif in medicinal chemistry, known for its diverse biological activities.

The compound’s structure consists of a 5-methylthiophen-2-yl moiety linked to an ethyl group, which is further connected to a pentan-3-yl chain. This specific arrangement not only contributes to the compound’s distinct chemical properties but also opens up possibilities for various pharmacological interactions. The presence of the thiophene ring is particularly noteworthy, as thiophene derivatives have been extensively studied for their roles in modulating biological pathways, including those relevant to neurological disorders and inflammatory conditions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. Among these, thiophene-based derivatives have shown promise due to their ability to interact with biological targets in unique ways. The synthesis of 1-(5-methylthiophen-2-yl)ethyl(pentan-3-yl)amine exemplifies the ongoing efforts to explore new chemical entities that could lead to breakthroughs in treating complex diseases.

The pharmacological profile of this compound is of particular interest to researchers investigating potential treatments for neurological and cardiovascular diseases. Preliminary studies have suggested that derivatives of thiophene can exhibit properties such as anti-inflammatory and antioxidant effects, which are crucial in managing conditions like Alzheimer's disease and atherosclerosis. The specific substitution pattern in 1-(5-methylthiophen-2-yl)ethyl(pentan-3-yl)amine may enhance its bioavailability and target specificity, making it a valuable candidate for further investigation.

The chemical synthesis of 1-(5-methylthiophen-2-yl)ethyl(pentan-3-yl)amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including cross-coupling reactions and transition metal catalysis, are often employed to achieve high yields and purity. The synthesis process not only highlights the synthetic prowess of modern organic chemistry but also underscores the importance of innovative approaches in developing new pharmaceuticals.

From a medicinal chemistry perspective, the structural features of 1-(5-methylthiophen-2-yl)ethyl(pentan-3-yl)amine make it an intriguing molecule for drug design. The thiophene ring provides a scaffold that can be modified to optimize pharmacokinetic properties, while the alkyl chains enhance solubility and membrane permeability. Such structural attributes are critical in designing molecules that can effectively reach their target sites within the body and exert their therapeutic effects.

The potential applications of this compound extend beyond traditional therapeutic areas. Researchers are exploring its utility in developing novel materials for biomedical applications, such as drug delivery systems and bioimaging agents. The unique electronic properties of the thiophene ring make it suitable for use in organic electronics, where it can contribute to the development of more efficient solar cells and light-emitting diodes (LEDs).

In conclusion, 1-(5-methylthiophen-2-yl)ethyl(pentan-3-yl)amine (CAS No. 1019505-22-6) stands as a testament to the ongoing advancements in pharmaceutical chemistry and medicinal biology. Its distinctive structure and potential biological activities position it as a promising candidate for further research and development. As scientists continue to unravel the complexities of molecular interactions, compounds like this one offer hope for innovative solutions to some of the most pressing health challenges faced by society today.